methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate

• Molecular Formula: C26H17ClN2O5
• Molecular Weight: 472.9 g/mol
• IUPAC Name: methyl 3-[5-[(E)-(benzo[e][1]benzofuran-2-carbonylhydrazinylidene)methyl]furan-2-yl]-4-chlorobenzoate
• InChI: InChI=1S/C26H17ClN2O5/c1-32-26(31)16-6-9-21(27)20(12-16)23-11-8-17(33-23)14-28-29-25(30)24-13-19-18-5-3-2-4-15(18)7-10-22(19)34-24/h2-14H,1H3,(H,29,30)/b28-14+
• InChI Key: BRYHGPQXUUNYBI-CCVNUDIWSA-N
• Isomeric SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC=C(O2)/C=N/NC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54
• SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC=C(O2)C=NNC(=O)C3=CC4=C(O3)C=CC5=CC=CC=C54

Description

Methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate, also known as MCFB, is a chemical compound with potential applications in scientific research. This compound belongs to the class of organic compounds known as benzoic acid esters and is synthesized using a specific method. MCFB has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and potential future directions for research.

Mechanism of Action

The exact mechanism of action of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate is not fully understood. However, it has been proposed that methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate may inhibit the activity of specific enzymes involved in the inflammatory response and cancer cell growth. Further research is needed to fully elucidate the mechanism of action of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate.
Biochemical and Physiological Effects:
Studies have shown that methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate has a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

Methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and produces high yields with good purity. methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate is also stable under a variety of conditions, making it suitable for use in a range of experiments. However, methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate. One area of interest is the development of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate-based drugs for the treatment of cancer and inflammatory diseases. Further research is also needed to fully elucidate the mechanism of action of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate and to explore its potential as a therapeutic agent. Additionally, studies could investigate the potential toxicity of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate and its effects on other biological systems.

Synthesis Methods

The synthesis of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate involves the reaction of 4-chloro-3-nitrobenzoic acid with 5-((E)-2-(naphtho[2,1-b]furan-2-yl)-2-oxoethylidene)hydrazinecarboxamide in the presence of triethylamine. The resulting product is then treated with methyl iodide to form methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate. This method has been optimized to produce high yields of methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate with good purity.

Scientific Research Applications

Methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate has been studied for its potential use in scientific research. It has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs. methyl 4-chloro-3-(5-{(E)-[2-(naphtho[2,1-b]furan-2-ylcarbonyl)hydrazinylidene]methyl}furan-2-yl)benzoate has also been studied for its ability to inhibit the growth of cancer cells in vitro, indicating its potential as a cancer therapy.